Cas no 1395492-57-5 (5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine)

• Product Name: 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine
• CAS No: 1395492-57-5
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 2153027
• Update Time: 2025-05-22

5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-benzo[d]imidazol-6-yl)-4-methylthiazol-2-amine
• 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine

• Inchi： 1S/C13H14N4S/c1-3-17-7-15-10-5-4-9(6-11(10)17)12-8(2)16-13(14)18-12/h4-7H,3H2,1-2H3,(H2,14,16)
• InChI Key： DOHCDQRTVBTZGO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1C=CC2=C(C=1)N(C=N2)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Topological Polar Surface Area: 85

Additional information on 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine

Introduction to 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine (CAS No. 1395492-57-5)

The compound 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine, identified by the CAS registry number CAS No. 1395492-57-5, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their versatile applications in drug discovery and material science.

The molecular structure of 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine comprises a thiazole ring fused with a benzodimidazole moiety, creating a unique heterocyclic system. The presence of the ethyl group at position 6 of the benzodimidazole ring and the methyl group at position 4 of the thiazole ring introduces steric and electronic variations that can influence its reactivity and bioavailability. These structural features make it an interesting candidate for exploring novel chemical reactions and therapeutic applications.

Recent studies have highlighted the potential of CAS No. 1395492-57-5 as a promising scaffold for drug development, particularly in the context of anti-cancer and anti-inflammatory agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential role in targeted therapy. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In terms of synthesis, 5-(1-Ethyl-1H-benzodimidazol-6-yl)-4-methylthiazol-2-amine can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and cyclization. The synthesis typically begins with the preparation of the benzodimidazole derivative, followed by its coupling with an appropriately substituted thiazole precursor. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial to achieve high yields and purity.

The chemical properties of this compound are closely tied to its electronic configuration and steric hindrance. The thiazole ring contributes aromatic stability and enhances conjugation within the molecule, while the benzodimidazole moiety introduces additional heteroatom interactions that can influence binding affinity to biological targets. These properties make it an attractive substrate for exploring supramolecular chemistry and crystal engineering.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1395492-57-5 is essential for assessing its environmental impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes hydrolytic cleavage under specific pH conditions. This information is critical for designing sustainable synthetic routes and waste management strategies.

In conclusion, 5-(1-Ethyl-1H-benzodimidazol-6-yl))-4-methylthiazol -2-amine (CAS No. 1395492 - ) represents a cutting-edge molecule with multifaceted applications in modern chemistry and pharmacology.